![molecular formula C12H14N2O2 B3135603 1-(4-Methylbenzyl)dihydropyrimidine-2,4(1H,3H)-dione CAS No. 4020-19-3](/img/structure/B3135603.png)
1-(4-Methylbenzyl)dihydropyrimidine-2,4(1H,3H)-dione
Overview
Description
1-(4-Methylbenzyl)dihydropyrimidine-2,4(1H,3H)-dione, also known as 4-methylbenzyl dihydropyrimidine-2,4-dione (4-MBDPD), is a dihydropyrimidine derivative that has been used in the synthesis of various compounds and has been studied for its potential applications in the pharmaceutical and biochemical fields. 4-MBDPD has a wide range of properties, including low toxicity, high selectivity, and a low melting point. 4-MBDPD has been used in a variety of applications, including the synthesis of pharmaceuticals, the production of polymers, and the development of new materials.
Scientific Research Applications
Synthesis and Derivative Formation
- 1-(4-Methylbenzyl)dihydropyrimidine-2,4(1H,3H)-dione serves as a precursor for synthesizing various nucleoside derivatives, such as 5′-amino- and 5′-azido-2′,5′-dideoxy nucleosides, which are significant in nucleic acid chemistry and potentially in medicinal chemistry (El‐Barbary et al., 1995).
Chemical Modification and Functionalization
- The compound is used in the formation of C- and N-substituted derivatives through processes like alkylation and acylation, contributing to the diversity of chemical structures for various applications (Rutkauskas & Beresnevicius, 2002).
Spectroscopic and Computational Studies
- It is the subject of spectroscopic and computational studies, aiding in understanding the molecular structure, vibrational spectra, and electronic properties, which are essential for designing materials with specific properties (Al-Abdullah et al., 2014).
Synthesis of Heterocyclic Derivatives
- The compound is involved in the synthesis of novel heterocyclic derivatives like hydroxybenzoylpyrido[2,3-d]pyrimidines, which have potential applications in various fields of chemistry and pharmacology (Ashraf et al., 2019).
Agricultural Applications
- Derivatives of this compound have shown significant herbicidal activities, indicating potential use in agricultural applications (Huazheng, 2013).
Potential in Cancer Treatment
- Preliminary studies indicate its derivatives may have cytotoxic effects against cancer cells, suggesting a role in the development of anticancer therapies (Udayakumar et al., 2017).
Crystal Structure Analysis
- Its derivatives are analyzed for crystal structure, providing insights into molecular interactions and stability, which is crucial for the development of new materials (Etsè et al., 2020).
Medical Research
- Some derivatives are studied as inducers of endogenous interferon, showing potential in medical research and therapy (Krutikov et al., 2022).
Properties
IUPAC Name |
1-[(4-methylphenyl)methyl]-1,3-diazinane-2,4-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O2/c1-9-2-4-10(5-3-9)8-14-7-6-11(15)13-12(14)16/h2-5H,6-8H2,1H3,(H,13,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWLITJBEWFITOC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2CCC(=O)NC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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